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Compound of Interest

Compound Name: Valencene

Cat. No.: B1682129 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical information for the handling of Valencene
in a research and development setting. Adherence to these protocols is essential for ensuring

personnel safety and maintaining the integrity of experimental work. This guide is intended for

researchers, scientists, and drug development professionals.

Essential Safety and Handling at a Glance
Valencene, a naturally occurring sesquiterpene found in citrus fruits, is a combustible liquid

that can cause skin irritation and may be fatal if swallowed and enters the airways.[1] Proper

personal protective equipment (PPE) and handling procedures are paramount to mitigate these

risks.

Physical and Chemical Properties
A clear understanding of Valencene's properties is the first step in safe handling.
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Property Value

CAS Number 4630-07-3

Molecular Formula C₁₅H₂₄

Molecular Weight 204.35 g/mol

Appearance Colorless to pale yellow liquid[2]

Odor Sweet, citrusy, woody[2]

Boiling Point 274 °C (525.2 °F)[3]

Flash Point 100 °C (212 °F)[3]

Density 0.92 g/mL at 25 °C

Solubility
Insoluble in water; Soluble in ethanol and other

organic solvents.

Occupational Exposure Limits
Currently, there are no established occupational exposure limits (OELs) for Valencene from

major regulatory bodies such as OSHA, NIOSH, or ACGIH.[2][4][5] Therefore, it is critical to

handle Valencene in a well-ventilated area and use engineering controls to minimize inhalation

exposure.

Personal Protective Equipment (PPE) Protocol
The following PPE is mandatory when handling Valencene.
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

To prevent skin contact, which

can cause irritation.

Eye Protection

Safety glasses with side-

shields or chemical splash

goggles.

To protect eyes from splashes.

Skin and Body Protection Laboratory coat.
To protect skin and personal

clothing from contamination.

Respiratory Protection

Not required under normal

conditions with adequate

ventilation. In case of spills or

insufficient ventilation, use a

NIOSH-approved respirator

with an organic vapor

cartridge.

To prevent inhalation of high

concentrations of vapor, which

may cause respiratory

irritation.

Experimental Workflow for Safe Handling of
Valencene
This section outlines the standard operating procedure for the use of Valencene in a laboratory

setting.

Preparation and Engineering Controls
Ventilation: Always handle Valencene in a well-ventilated area. A chemical fume hood is

recommended for procedures that may generate aerosols or involve heating.

Ignition Sources: Keep Valencene away from open flames, sparks, and hot surfaces.[6] It is

a combustible liquid.

Emergency Equipment: Ensure that a safety shower, eyewash station, and fire extinguisher

are readily accessible.

Handling and Use
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Dispensing: Use a calibrated pipette or a graduated cylinder to dispense the required

amount of Valencene. Avoid pouring directly from the main container to minimize the risk of

spills.

Mixing: When mixing with other substances, add Valencene slowly to avoid splashing.

Heating: If heating is required, use a water bath or a heating mantle with a temperature

controller. Do not heat over an open flame.

Storage
Container: Store in a tightly closed, original container in a cool, dry, and well-ventilated area.

[6]

Incompatibilities: Keep away from strong oxidizing agents.

Temperature: Store at room temperature unless otherwise specified on the safety data sheet.

Spill Management
Small Spills: Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a

sealed container for disposal.

Large Spills: Evacuate the area and prevent the spill from entering drains. Contain the spill

and absorb it with an inert material.

Ventilation: Ensure adequate ventilation during the cleanup process.

Disposal Plan
Waste Characterization: Valencene waste should be considered hazardous waste.

Containerization: Collect waste in a properly labeled, sealed container.

Disposal Route: Dispose of the waste through a licensed hazardous waste disposal

company, following all local, state, and federal regulations. Do not dispose of it down the

drain.[4]
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Safe Handling Workflow Diagram
The following diagram illustrates the key decision points and steps for the safe handling of

Valencene.
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Valencene Safe Handling Workflow
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Caption: Workflow for the safe handling of Valencene in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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